Cas no 2229290-80-4 (2-(3-Trifluoromethanesulfonylphenyl)propan-1-amine)

• Product Name: 2-(3-Trifluoromethanesulfonylphenyl)propan-1-amine
• CAS No: 2229290-80-4
• MF: C₁₀H₁₂F₃NO₂S
• MW: 267.267992019653
• CID: 5604488
• PubChem ID: 165853571
• Update Time: 2023-09-01

2-(3-Trifluoromethanesulfonylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2229290-80-4
• EN300-1990193
• 2-(3-trifluoromethanesulfonylphenyl)propan-1-amine
• 2-(3-Trifluoromethanesulfonylphenyl)propan-1-amine

• Inchi： 1S/C10H12F3NO2S/c1-7(6-14)8-3-2-4-9(5-8)17(15,16)10(11,12)13/h2-5,7H,6,14H2,1H3
• InChI Key： MMGWPKIMUKZBQE-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1=CC=CC(=C1)C(C)CN)(=O)=O

Computed Properties

• Exact Mass: 267.05408429g/mol
• Monoisotopic Mass: 267.05408429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.5Ų